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Compound of Interest

Compound Name:
(S)-3-(2-bromophenyl)piperidine

hydrochloride

CAS No.: 2416257-97-9

Cat. No.: B2435881

Get Quote

Abstract & Strategic Importance
(S)-3-(2-bromophenyl)piperidine hydrochloride (CAS 1391509-55-9) is a high-value chiral

intermediate, most notably utilized in the synthesis of Poly (ADP-ribose) polymerase (PARP)

inhibitors such as Niraparib. The pharmacological efficacy of the final drug substance is strictly

dependent on the stereochemistry of the piperidine ring. Consequently, the analytical control

strategy must rigorously distinguish the (S)-enantiomer from its (R)-antipode and quantify

potential regioisomers (e.g., 4-phenyl isomers) and process-related impurities.

This guide outlines a multi-tiered characterization strategy, moving from structural confirmation

to quantitative purity assessments, designed to meet the stringent requirements of CMC

(Chemistry, Manufacturing, and Controls) documentation.
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The characterization workflow is designed to establish Identity, Enantiomeric Purity, Chemical

Purity, and Solid-State Form.
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4. Solid State & Salt Form
(DSC, TGA, XRD, IC)

 Purity > 98%

Batch Release / CoA Generation

 Specs Met
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Figure 1: Analytical workflow for the qualification of (S)-3-(2-bromophenyl)piperidine HCl.

Protocol 1: Structural Identification (NMR & MS)
Nuclear Magnetic Resonance (NMR)
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The presence of the 2-bromophenyl group creates a distinct substitution pattern compared to

the more symmetric 4-isomer or the 3-phenyl analog.

Instrument: 400 MHz (or higher) Bruker Avance / Jeol ECZ.

Solvent: DMSO-d6 (preferred for salt solubility) or CDCl3 (requires free-basing with Na2CO3

wash if salt is insoluble).

Internal Standard: TMS (0.00 ppm).

Key Diagnostic Signals (Expected in DMSO-d6):

Assignment
Chemical Shift (δ,
ppm)

Multiplicity Interpretation

NH₂⁺ (Salt) 9.0 – 9.5 Broad Singlet (2H)
Ammonium
protons; confirms
HCl salt formation.

Ar-H (C3) 7.60 – 7.70 Doublet/Multiplet

Protons ortho to

Bromine are

deshielded.

Ar-H (C4-C6) 7.10 – 7.50 Multiplets
Remaining aromatic

protons.

C3-H (Chiral) 3.30 – 3.50 Multiplet (1H)

The benzylic methine

proton. Shift is

sensitive to the 2-Br

steric bulk.

| Piperidine CH₂| 1.60 – 3.20 | Multiplets (8H) | Ring methylene protons; complex coupling due

to chair conformation. |

Expert Insight: The 2-bromo substituent induces a "roofing" effect or distinct splitting in the

aromatic region compared to 3-bromophenyl or 4-bromophenyl isomers. 2D-NMR (COSY,

HSQC) is recommended for the initial reference standard characterization to unequivocally

assign the regiochemistry.
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Mass Spectrometry (LC-MS)
Ionization: ESI+ (Electrospray Ionization, Positive Mode).

Target Ion: [M+H]⁺ = m/z 240.0 / 242.0 (1:1 ratio).

Interpretation: The presence of a 1:1 isotopic doublet separated by 2 amu confirms the

presence of a single Bromine atom.

Fragmentations: Loss of NH3 or the piperidine ring cleavage may be observed at higher

collision energies.

Protocol 2: Enantiomeric Purity (Chiral HPLC)
This is the most critical assay. The (S)-enantiomer is the active scaffold; the (R)-enantiomer is a

refractory impurity.

Method Development Rationale
Piperidines are basic amines. On silica-based polysaccharide columns, free silanols can

interact with the amine, causing severe peak tailing.

Solution: Use a Normal Phase mode with a basic additive (Diethylamine or Butylamine) to

block silanol sites.

Column Selection:Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) is the

industry standard for phenyl-piperidines. Chiralcel OD-H is a secondary alternative.

Operating Conditions
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Parameter Setting

Column Daicel Chiralpak AD-H, 250 x 4.6 mm, 5 µm

Mobile Phase
n-Hexane : Isopropanol : Diethylamine (90 : 10 :

0.1 v/v/v)

Flow Rate 1.0 mL/min

Temperature 25°C

Detection UV @ 220 nm (Amine/Phenyl absorption)

Sample Prep

Dissolve 1 mg/mL in Mobile Phase. Note: If the

HCl salt does not dissolve, add 1 drop of TEA to

the sample vial to free-base it in situ, then filter.

System Suitability Criteria
Resolution (Rs): > 2.0 between (R) and (S) enantiomers.[1]

Tailing Factor: < 1.5 (Critical control point).

Elution Order: Typically, the (S)-isomer elutes second on AD-H columns for this scaffold, but

must be verified with a known standard.
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Dissolve Sample
(1 mg/mL in Hex/IPA)

Is it HCl Salt?

Add 0.1% TEA to vial
(In-situ Free Basing)

Yes

Inject on Chiralpak AD-H

No (Free base)

Calculate % e.e.
(Area S - Area R) / (Area S + Area R)

Click to download full resolution via product page

Figure 2: Sample preparation logic for Chiral HPLC analysis of amine salts.

Protocol 3: Chemical Purity (RP-HPLC)
While Chiral HPLC separates enantiomers, Reversed-Phase (RP) HPLC is required to

separate process impurities (e.g., starting materials, debrominated byproducts).

Method Parameters[1][2][3][4][5]
Column: Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 3.5 µm).

Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.
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Why TFA? The low pH (approx. 2.[2]0) ensures the piperidine nitrogen is fully protonated,

preventing secondary interactions and ensuring sharp peaks.

Gradient:

0 min: 5% B

15 min: 95% B

20 min: 95% B

21 min: 5% B (Re-equilibration)

Flow Rate: 1.0 mL/min.[1]

Detection: UV @ 210 nm (Universal) and 254 nm (Aromatic).

Impurity Profiling
Common impurities to watch for:

Des-bromo analog: 3-phenylpiperidine (Result of over-reduction during synthesis).

Pyridine analog: 3-(2-bromophenyl)pyridine (Incomplete reduction of the aromatic precursor).

Regioisomers: 4-(2-bromophenyl)piperidine (Isomerization).

Protocol 4: Solid State & Counter-ion
Characterization
For the hydrochloride salt, confirming the stoichiometry and solid form is vital for stability.

Chloride Content (Titration)
Method: Potentiometric Titration with Silver Nitrate (AgNO3).

Protocol: Dissolve ~50 mg of sample in water/nitric acid. Titrate with 0.1 N AgNO3.

Calculation: % Cl = (V_AgNO3 × N × 35.45) / Sample_Weight.
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Target: Theoretical Cl content for C11H14BrN·HCl (MW ~276.[3][4][5][6]6) is 12.8%.

Thermal Analysis (DSC)
Instrument: Differential Scanning Calorimetry (DSC).

Protocol: Heat 2-5 mg sample from 30°C to 300°C at 10°C/min under N2 purge.

Expectation: A sharp endothermic melting peak.

Note: HCl salts of phenylpiperidines typically melt between 220°C – 260°C with

decomposition. Broad peaks indicate amorphous content or impure salt formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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